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Compound of Interest

Compound Name:
N,N-Diethyl-p-phenylenediamine

oxalate salt

Cat. No.: B141270 Get Quote

This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

manganese interference in N,N-diethyl-p-phenylenediamine (DPD) colorimetric chlorine testing.

Frequently Asked Questions (FAQs)
Q1: Why is my DPD test for chlorine showing a positive result when I know there is no chlorine

in my sample?

A positive result in a DPD test in the absence of chlorine can be caused by other oxidizing

agents present in the sample. The most common interferent is oxidized manganese

(manganese in the +4 or +7 oxidation state).[1][2][3] Other substances that can cause a false

positive include bromine, iodine, ozone, and chlorine dioxide.[2][3]

Q2: How does manganese interfere with the DPD test?

Oxidized forms of manganese react directly with the DPD indicator reagent, producing the

same pink to magenta color that is characteristic of a reaction with chlorine.[2] This leads to an

overestimation of the true chlorine concentration.

Q3: At what concentration does manganese start to interfere with the DPD test?
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Manganese can cause detectable interference even at very low concentrations. For instance,

with some low-range DPD methods, as little as 0.006 mg/L of manganese can produce a false

reading equivalent to 0.02 mg/L of chlorine. With a color-disc test kit, 0.03 mg/L of manganese

can result in a reading of 0.1 mg/L of chlorine.

Q4: Are there alternative methods for measuring free chlorine that are not affected by

manganese interference?

Yes, the Indophenol method is a reliable alternative for measuring free chlorine that is not

subject to interference from manganese.[2][4] This method involves the reaction of free chlorine

with an ammonia solution to form monochloramine, which then reacts with a substituted phenol

to produce a green-colored indophenol compound. The intensity of the green color is

proportional to the free chlorine concentration.

Troubleshooting Guide
This section provides detailed protocols to address manganese interference in your DPD

chlorine tests.

Issue: Suspected Manganese Interference Leading to
Falsely High Chlorine Readings
There are two primary methods to address this issue:

Correction Method: A procedure to quantify the interference from manganese and subtract it

from the initial DPD test result.

Alternative Method: Employing a testing methodology that is not susceptible to manganese

interference.

Method 1: Correction for Manganese Interference
using Potassium Iodide and Sodium Arsenite
This method involves performing two separate DPD tests on the sample. The first test

measures both chlorine and manganese. The second test, with a pretreatment step, measures
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only the manganese. The true chlorine concentration is the difference between these two

results.[4]

Experimental Protocol
Part A: Measurement of Total Chlorine and Manganese Interference

Follow the standard DPD total chlorine test procedure for your spectrophotometer or

colorimeter to obtain a reading. This result represents the combined concentration of chlorine

and oxidized manganese. Let's call this Reading A.

Part B: Measurement of Manganese Interference

Take a fresh 10 mL sample of the water to be tested.

Adjust the sample pH to between 6 and 7 using a suitable acid or base if necessary.

Add 3 drops of Potassium Iodide solution (30 g/L) to the 10 mL sample.[3][5]

Mix the sample thoroughly and allow it to react for one minute.[3][5]

Add 3 drops of Sodium Arsenite solution (5 g/L) and mix.[3][5] This step removes the chlorine

from the sample.

Perform a DPD total chlorine test on this pretreated sample. The resulting reading represents

the interference from oxidized manganese (and chromium, if present). Let's call this Reading

B.

Calculation of True Chlorine Concentration

True Total Chlorine (mg/L) = Reading A - Reading B

Reagent Preparation
Potassium Iodide Solution (30 g/L): Dissolve 3.0 g of potassium iodide in 100 mL of

deionized water.
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Sodium Arsenite Solution (5 g/L): Dissolve 0.5 g of sodium arsenite in 100 mL of deionized

water. Caution: Sodium arsenite is toxic; handle with appropriate safety precautions.

Quantitative Data Summary
Parameter Value Reference

Potassium Iodide Solution 30 g/L [3][5]

Sodium Arsenite Solution 5 g/L [3][5]

Sample Volume 10 mL [3][5]

Reaction Time with KI 1 minute [3][5]

Method 2: Alternative Test - The Indophenol Method
(Hach Method 10241)
This method is a direct measurement of free chlorine and is not affected by manganese

interference.[2][4]

Experimental Protocol
Sample and Blank Preparation:

Fill two clean sample cells with 10 mL of your water sample. One will serve as the blank

and the other as the prepared sample.

Reagent Addition to Prepared Sample:

To the "prepared sample" cell, add 5 drops of Freechlor F Reagent.[6][7] Cap and invert to

mix.

Reagent Addition to Both Cells:

Add the contents of one Monochlor F Reagent Powder Pillow to both the blank and the

prepared sample cells.[6][7]
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Cap both cells and shake for approximately 20 seconds to dissolve the powder. A green

color will develop in the prepared sample if free chlorine is present.

Reaction Time:

Allow the samples to react for 5 minutes.[6]

Measurement:

Place the blank cell into the spectrophotometer and zero the instrument.

Place the prepared sample cell into the instrument and take a reading. The result is the

concentration of free chlorine in mg/L.

Quantitative Data Summary
Parameter Value Reference

Sample Volume 10 mL [6][7]

Freechlor F Reagent 5 drops [6][7]

Monochlor F Reagent 1 powder pillow per cell [6][7]

Reaction Time 5 minutes [6]

Troubleshooting with Thioacetamide (Steadifac)
For situations where a quick assessment or stabilization of the free chlorine reading is needed

in the presence of manganese, a reagent containing thioacetamide can be used.

Experimental Protocol
To a 100 mL water sample, add 0.5 mL of a 0.25% thioacetamide solution.

Mix the sample.

Proceed with the DPD free chlorine test. The thioacetamide will inhibit the interference from

oxidized manganese.[1]
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Visual Workflow and Pathway Diagrams
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Mechanism of Manganese Interference
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Manganese Interference Correction Workflow
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Path B: Pretreatment
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Indophenol Method Workflow (Manganese Free)

Water Sample
(10 mL)

Add 5 drops
Freechlor F Reagent

Blank
(10 mL Sample)

Add Monochlor F
Powder Pillow

Add Monochlor F
Powder Pillow

React 5 min

Zero with Blank

Measure Sample
(Green Color) Free Chlorine Conc.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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